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Compound of Interest

Compound Name: Dodecanal

Cat. No.: B139956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dodecanal's performance as a fragrance

ingredient against established industry standards. The following sections detail its olfactory

properties, longevity, and stability, supported by experimental data and protocols.

Olfactory Profile and Performance
Dodecanal, also known as Aldehyde C-12, is a saturated fatty aldehyde renowned for its

potent and versatile fragrance profile.[1] Its scent is characterized as waxy, citrus-peel-like,

aldehydic, fresh, and soapy, with subtle floral undertones.[1] This complex aroma has made it a

cornerstone in the creation of classic aldehydic floral perfumes and modern fragrances seeking

a fresh, clean lift.

Data Presentation: Dodecanal vs. Industry Standard
Aldehydes
To contextualize dodecanal's performance, it is benchmarked against other commonly used

aliphatic aldehydes in the fragrance industry.
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Feature
Dodecanal
(C12)

Decanal (C10) Octanal (C8)
Citral
(Benchmark)

CAS Number 112-54-9[1] 112-31-2 124-13-0 5392-40-5[2]

Odor Profile

Waxy, citrus-

peel, fresh,

soapy, slightly

floral[1]

Sweet,

aldehydic, waxy,

orange peel,

citrus, floral

Fatty-fruity,

sweet, citrus-

orange-fatty

Strong lemon,

citrus

Odor Strength
Strong, very

diffusive
High High Strong

Substantivity (on

paper)
368 hours 224 hours

Not readily

available

Not readily

available

Odor Detection

Threshold (in

water)

2 ppb 0.1 ppb 0.7 ppb
Not readily

available

Vapor Pressure

(at 25°C)
0.034 mmHg 0.08 mmHg 0.4 mmHg 0.16 mmHg

Note: Substantivity refers to the duration a fragrance ingredient remains detectable on a

substrate, in this case, a smelling strip. A lower odor detection threshold indicates a more

potent aroma. Vapor pressure is inversely related to tenacity; a lower vapor pressure generally

corresponds to a longer-lasting scent.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of

fragrance ingredients.

Protocol for Sensory Evaluation of Fragrance Intensity
and Longevity
This protocol outlines a standard procedure for a trained sensory panel to evaluate the

performance of fragrance ingredients over time.
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Panelist Selection: A panel of 10-15 trained individuals is selected based on their olfactory

acuity and ability to discriminate between different scent profiles.

Sample Preparation:

Prepare 1% solutions of dodecanal and benchmark ingredients (e.g., other aldehydes,

citral) in a neutral solvent like ethanol.

Dip standard fragrance blotters (smelling strips) into each solution for 2 seconds and allow

the solvent to evaporate for 30 seconds.

Evaluation Procedure:

Present the coded blotters to the panelists in a randomized order in a well-ventilated,

odor-free environment.

Panelists evaluate the initial odor intensity on a scale of 0 (no odor) to 10 (very strong

odor).

Re-evaluate the blotters at set time intervals (e.g., 1, 4, 8, 24, 48, and 72 hours) to assess

longevity and changes in the odor profile.

Panelists record their observations, including any changes in the scent character.

Data Analysis: The mean intensity scores at each time point are calculated and plotted to

create a longevity curve for each ingredient.

Protocol for Gas Chromatography-Olfactometry (GC-O)
GC-O is an instrumental technique that combines gas chromatography with human olfaction to

identify odor-active compounds in a sample.

Instrumentation: A gas chromatograph is equipped with a sniffing port alongside a standard

detector (e.g., Flame Ionization Detector or Mass Spectrometer).

Sample Preparation: A diluted solution of the fragrance ingredient is injected into the GC.
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Analysis: As the separated compounds elute from the GC column, the effluent is split

between the detector and the sniffing port. A trained analyst sniffs the effluent from the port

and records the odor description and intensity at specific retention times.

Data Interpretation: The olfactogram (a chromatogram of odor activity) is compared with the

instrumental data to identify the specific chemical compounds responsible for the perceived

aroma.

Mandatory Visualization
Olfactory Signal Transduction Pathway
The perception of dodecanal, like other odorants, is initiated by its interaction with olfactory

receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the surface of

olfactory sensory neurons. This interaction triggers a signaling cascade that results in the

transmission of a neural signal to the brain.
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Caption: Olfactory signal transduction pathway for Dodecanal.

Experimental Workflow for Fragrance Performance
Evaluation
This diagram illustrates the workflow for a comprehensive evaluation of a fragrance ingredient's

performance, combining both sensory and instrumental analysis.
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Caption: Workflow for fragrance performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b139956#benchmarking-dodecanal-s-
performance-as-a-fragrance-ingredient-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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